N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide

• Molecular Formula: C19H12Cl2N2O3S3
• Molecular Weight: 483.4 g/mol
• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide
• InChI: InChI=1S/C19H12Cl2N2O3S3/c20-11-5-7-13(21)18(9-11)29(25,26)23-12-6-8-15(24)17(10-12)28-19-22-14-3-1-2-4-16(14)27-19/h1-10,23-24H
• InChI Key: VYYPZSJBLMVTTB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=CC(=C3)NS(=O)(=O)C4=C(C=CC(=C4)Cl)Cl)O

Description

N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide has been found to have potential applications in the field of medicine. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in the body.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to reduce inflammation in the body by inhibiting the production of certain inflammatory molecules.
Biochemical and Physiological Effects:
N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been found to have antioxidant properties, which may help protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide in lab experiments is its unique structure and properties. This compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in the body. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are a number of future directions for the study of N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide. One direction is to further study its anticancer properties and potential use in cancer treatment. Another direction is to study its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Further studies are also needed to determine the safe dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide involves a series of chemical reactions. The starting materials for this synthesis are 2-mercaptobenzothiazole and 4-chloro-3-nitrophenol. The reaction between these two compounds results in the formation of 3-(2-hydroxyphenylthio)-1,3-benzothiazole. This intermediate product is then reacted with 2,5-dichlorobenzenesulfonyl chloride to form N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-2,5-dichlorobenzenesulfonamide.